![molecular formula C18H15N3O3S B2988645 4-((E)-((Z)-(4-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)thiazol-2(3H)-ylidene)hydrazono)methyl)phenol CAS No. 1322879-11-7](/img/structure/B2988645.png)
4-((E)-((Z)-(4-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)thiazol-2(3H)-ylidene)hydrazono)methyl)phenol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The description of an organic compound typically includes its molecular formula, structure, and functional groups. The compound you mentioned appears to contain a phenol group, a thiazole group, and a hydrazone group, all of which have distinct chemical properties .
Molecular Structure Analysis
This typically involves techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry, which can provide information about the compound’s molecular geometry, the connectivity of its atoms, and its molecular weight .Chemical Reactions Analysis
This involves studying the reactions that the compound can undergo. Given the functional groups present in your compound, it could potentially participate in a variety of reactions, such as acid-base reactions (due to the phenol group) and redox reactions .Physical And Chemical Properties Analysis
This would include studying properties like the compound’s melting point, boiling point, solubility in various solvents, and its spectral properties (UV-Vis, IR, NMR, etc.) .Scientific Research Applications
Photodynamic Therapy Application
The synthesis and characterization of new compounds with structural similarities to 4-((E)-((Z)-(4-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)thiazol-2(3H)-ylidene)hydrazono)methyl)phenol have shown significant potential in photodynamic therapy (PDT). For instance, a study by Pişkin, Canpolat, and Öztürk (2020) synthesized new zinc phthalocyanine derivatives with excellent fluorescence properties and high singlet oxygen quantum yield, essential for Type II photosensitizers in cancer treatment through PDT Pişkin, Canpolat, & Öztürk, 2020.
Catalytic and Synthetic Applications
Compounds featuring the 2,3-dihydrobenzo[b][1,4]dioxin moiety have been explored for their catalytic applications. Ghorbanloo and Alamooti (2017) reported the synthesis of a molybdenum(VI) complex with a thiazole-hydrazone ligand, demonstrating efficient catalysis in oxidation reactions, showcasing the utility of these compounds in synthetic chemistry Ghorbanloo & Alamooti, 2017.
Antitumor and Antimicrobial Properties
The structural motif of this compound is significant in the development of antitumor and antimicrobial agents. A study by Gomha, Edrees, and Altalbawy (2016) synthesized bis-pyrazolyl-thiazoles incorporating the thiophene moiety, revealing promising antitumor activities against hepatocellular carcinoma Gomha, Edrees, & Altalbawy, 2016.
Fluorescent Sensing
Research by Suman et al. (2019) developed benzimidazole and benzothiazole conjugated Schiff base sensors capable of selectively detecting Al3+ and Zn2+ ions. These findings highlight the potential of such compounds in the development of sensitive and selective fluorescent sensors for metal ions Suman, Bubbly, Gudennavar, & Gayathri, 2019.
Mechanism of Action
Target of Action
For instance, some phenolic compounds have been found to interact with enzymes, receptors, and DNA, thereby influencing various physiological processes .
Mode of Action
Phenolic compounds generally exert their effects through their antioxidant properties, which involve neutralizing harmful free radicals in the body . They can also interact with proteins and other cellular components, altering their structure and function .
Biochemical Pathways
Phenolic compounds, including this compound, are products of secondary metabolism in plants. They are synthesized through either the shikimate/phenylpropanoid pathway or the malonate/acetate pathway, also known as the polyketide pathway . These pathways lead to the production of a wide variety of phenolic compounds, each with unique properties and effects.
Pharmacokinetics
Phenolic compounds in general are known to be absorbed in the intestines, distributed throughout the body, metabolized mainly in the liver, and excreted in urine .
Result of Action
Phenolic compounds are known to exert a variety of biological effects, including antioxidant, anti-inflammatory, and antimicrobial activities . They can also modulate cell signaling pathways and gene expression, leading to various physiological effects .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of phenolic compounds. Factors such as pH, temperature, and the presence of other compounds can affect their stability and activity. Moreover, the biological environment, including the presence of enzymes and other biomolecules, can also influence their action .
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-[(E)-[[4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl]hydrazinylidene]methyl]phenol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N3O3S/c22-14-4-1-12(2-5-14)10-19-21-18-20-15(11-25-18)13-3-6-16-17(9-13)24-8-7-23-16/h1-6,9-11,22H,7-8H2,(H,20,21)/b19-10+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PIMHYQQNDXGEOK-VXLYETTFSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)C3=CSC(=N3)NN=CC4=CC=C(C=C4)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1COC2=C(O1)C=CC(=C2)C3=CSC(=N3)N/N=C/C4=CC=C(C=C4)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.